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Compound of Interest

Methyl 2-(4-
Compound Name:
(dimethylamino)phenyl)acetate

Cat. No.: B8024051

Get Quote

Nomenclature & ldentification

Methyl 4-(dimethylamino)phenylacetate is the methyl ester derivative of 4-
(dimethylamino)phenylacetic acid. It serves as a critical tertiary amine accelerator in redox-

initiated polymerization systems and a versatile building block in medicinal chemistry.

Core ldentifiers
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Parameter

Technical Detail

Primary Name

Methyl 4-(dimethylamino)phenylacetate

Common Abbreviation

MDMAPA

CAS Registry Number

6767-29-9

IUPAC Name

Methyl 2-[4-(dimethylamino)phenyl]acetate

Alternative Synonyms

« 4-Dimethylaminophenylacetic acid methyl
estere Methyl p-dimethylaminophenylacetate[1]e
Benzeneacetic acid, 4-(dimethylamino)-, methyl
ester

Molecular Formula

C11H1sNO2

SMILES

CN(C)C1=CC=C(CC(=0)OC)C=C1

INChl Key

KJAORRLXEXMTSY-UHFFFAOYSA-N

Physicochemical Profile

Understanding the physical state and solubility profile is essential for process design,

particularly during extraction and purification steps where pH control is critical due to the basic

amine functionality.

Property

Value / Characteristic

Source/Note

Molecular Weight

193.24 g/mol

Calculated

Physical State

Liquid (at room temp)

Colorless to pale yellow

Boiling Point

107°C at 1 mm Hg

High vacuum distillation
required [1]

Refractive Index

Optical purity check [1]

Soluble in DCM, EtOAc,

Solubility Lipophilic ester
MeOH, DMSO
) Protonates in acidic media
pKa (Base) ~5.0 - 6.0 (Estimated)
(forms salt)
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Synthetic Routes & Protocols

Route A: Acid-Catalyzed Fischer Esterification
(Preferred)

This method is the industry standard for high-purity synthesis, starting from the pre-methylated
acid precursor. It avoids the formation of quaternary ammonium by-products common in direct
alkylation.

Reaction Logic: The reaction utilizes a large excess of methanol to drive the equilibrium
forward (Le Chatelier’s principle), with sulfuric acid acting as both a catalyst and a dehydrating
agent.

4-(Dimethylamino) sEs ot MeOH (Excess) ik Neutralization 3 Methy! 4-(dimethylamino)
phenylacetic acid Esterification | %00 Caty Equilibrium P’:’n’fe':ﬁzgi;je’ Quench | oV Saiaok) |—Extraction (DEM) phenylacetate

(CAS 17078-28-3) Reflux 6-16h pH>8 (Liquid)

Click to download full resolution via product page

Figure 1: Fischer Esterification Workflow.[2] Note the critical neutralization step.

Detailed Protocol

e Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

e Charging: Add 4-(dimethylamino)phenylacetic acid (10.0 g, 55.8 mmol) and Methanol (100
mL, anhydrous).

o Catalyst Addition: Cautiously add concentrated H2SOa4 (1.0 mL) dropwise while stirring.
Exothermic reaction.

e Reflux: Heat the mixture to reflux (approx. 65°C) for 12—16 hours. Monitor by TLC (Silica,
30% EtOAc/Hexane).

e Workup (Critical):

o Cool reaction to room temperature.
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o Concentrate in vacuo to remove excess methanol.
o Resuspend residue in Ethyl Acetate (100 mL) and Water (50 mL).

o Note: The product may be protonated (water-soluble). Slowly add sat. NaHCOs or 1M
NaOH until the aqueous layer pH is >8. This ensures the amine is free-based and
partitions into the organic layer.

 Purification: Separate the organic layer, dry over anhydrous Naz2SOa, filter, and concentrate.
Purify via vacuum distillation (bp 107°C @ 1 mmHg) or flash chromatography if necessary.

Route B: One-Pot Alkylation (Historical/Patent Route)

Described in US Patent 4,243,763, this method methylates both the amine and the carboxylic
acid of 4-aminophenylacetic acid simultaneously using methyl iodide [1].

e Reagents: 4-aminophenylacetic acid, Methyl lodide (Mel), K2COs, DMSO.[1]
e Conditions: 100-110°C for 7 hours.
e Yield: ~26% (Low efficiency due to multiple methylation sites and quaternary salt formation).

 Utility: Useful only if the dimethylamino-acid precursor is unavailable.

Applications in Research & Development
Polymerization Accelerator (Dental & Orthopedic
Materials)

MDMAPA is a highly effective tertiary amine activator for Benzoyl Peroxide (BPO) initiated
polymerization.

e Mechanism: It acts as an electron donor, forming a redox complex with BPO. This complex
decomposes to generate benzoate radicals at room temperature, initiating the curing of
methacrylate resins (e.g., Bis-GMA/TEGDMA) used in dental fillings and bone cements.

o Advantage: Unlike aniline derivatives (e.g., DMPT), the phenylacetic ester structure often
imparts better color stability and biocompatibility profiles [1].
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Figure 2: Redox Initiation Pathway utilizing MDMAPA in resin curing.

Pharmaceutical Intermediate

The ester functionality allows MDMAPA to serve as a "masked" acid in multi-step synthesis.

 Lipophilicity: The methyl ester increases cell permeability for in vitro assays compared to the
free acid.

o Derivatization: The ester can be reduced to the alcohol (4-dimethylaminophenethyl alcohol)
or hydrolyzed back to the acid after other modifications on the aromatic ring.

Analytical Characterization
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To validate the identity of synthesized MDMAPA, compare against these standard spectral
markers [1]:

 1H NMR (CDCls):
o &~7.15 (d, 2H, Ar-H)
o 0 ~6.70 (d, 2H, Ar-H, ortho to amine)
o 0 3.68 (s, 3H, O-CHs)
o 83.52 (s, 2H, Ar-CH2-CO)
o 82.92 (s, 6H, N-(CHs)2)
¢ IR Spectroscopy:
o Strong Carbonyl stretch (C=0) at ~1735 cm~1.
o C-N stretch at ~1350 cm~2.

Safety & Handling

e Hazards: Irritant to eyes, respiratory system, and skin.[3] As an aromatic amine derivative, it
should be handled with caution regarding potential toxicity, although esterification generally
reduces volatility compared to lower molecular weight amines.

» Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C. Amine oxides may form upon
prolonged exposure to air.

e Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.

References

o US Patent 4,243,763. Tertiary aromatic amine accelerators in acrylic resin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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